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Compound of Interest

Compound Name: 2,6-Difluoroaniline

Cat. No.: B139000 Get Quote

Essential Safety and Handling Guide for 2,6-
Difluoroaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,6-Difluoroaniline in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Understanding the Hazards
2,6-Difluoroaniline is a flammable liquid and vapor that is harmful if swallowed, inhaled, or

absorbed through the skin.[1][2] It is crucial to understand its specific hazards to implement

appropriate safety measures.

Key Hazards:

Flammability: Flammable liquid and vapor.[1][2][3][4][5]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][5]

Skin and Eye Irritation: Causes skin and serious eye irritation.[1][2][3][5]

Systemic Effects: May cause central nervous system depression and methemoglobinemia, a

condition that reduces the ability of blood to carry oxygen.[1] Symptoms of overexposure can
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include headache, dizziness, tiredness, nausea, and vomiting.[2][6]

Hazard Classifications:

Classification Category

Flammable liquids Category 3

Acute toxicity, Oral Category 4

Acute toxicity, Dermal Category 4

Acute toxicity, Inhalation Category 4

Skin irritation Category 2

Eye irritation Category 2

Specific target organ toxicity Category 3

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure.
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PPE Type Specification

Eye/Face
Chemical splash goggles conforming to EN 166

(EU) or NIOSH (US) standards.[1][3]

Skin

Appropriate protective gloves (e.g., Butyl rubber,

Neoprene) and impervious clothing to prevent

skin contact.[1][3][7][8] Always inspect gloves

before use.[2]

Clothing

Fire/flame resistant and impervious clothing.[3]

A lab coat or chemical-resistant apron should be

worn.

Respiratory

A NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate filter

(e.g., type ABEK) should be used if exposure

limits are exceeded or if ventilation is

inadequate.[1] A full-face respirator is

recommended in such cases.[3]

Safe Handling and Operational Plan
Adherence to a strict operational plan is critical for minimizing risks.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][3][6]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[1][2][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][3][6]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly and that the work

area is clean and uncluttered. Confirm the functionality of the fume hood and have spill

control materials readily available.
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Container Handling:

Ground and bond containers when transferring material to prevent static discharge.[1][3]

[6]

Use non-sparking tools.[2][3][6]

Keep the container tightly closed when not in use.[1][2][3][5][6]

Dispensing:

Perform all dispensing and handling of 2,6-Difluoroaniline inside a certified chemical

fume hood.

Avoid breathing vapors or mist.[1][3][6]

Avoid contact with eyes, skin, and clothing.[1][6]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1][3][6]

Do not eat, drink, or smoke in the work area.[3][6]

Decontaminate all equipment and the work surface after use.

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air immediately.[1][3]

[9] If breathing is difficult, give oxygen.[1][3] If

breathing has stopped, provide artificial

respiration (do not use mouth-to-mouth).[1][3][9]

Seek immediate medical attention.[1][3][6][9]

Skin Contact

Immediately remove all contaminated clothing.

[3][6][9] Flush the skin with plenty of water for at

least 15 minutes.[1][2][6] Seek medical

attention.[1][2][3][6][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2][3][6] Remove

contact lenses if present and easy to do.[3][6]

Continue rinsing. Seek immediate medical

attention.[1][2][3][6]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[1][6] Never give anything by mouth to an

unconscious person.[1][3] Seek immediate

medical attention.[1][3][6][9]

Note to Physician: For methemoglobinemia, administer oxygen. Methylene blue may be

indicated depending on the concentration of methemoglobin in the blood.[1]

Storage and Disposal Plan
Proper storage and disposal are essential for safety and environmental protection.

Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition, heat, sparks, and

open flames.[1][2][3][6]
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Keep containers tightly closed.[1][2][3][5][6]

Store in a "flammables area" and isolate from incompatible substances such as strong

oxidizing agents and acids.[1][6]

Disposal Plan:

Waste Classification: 2,6-Difluoroaniline and materials contaminated with it are considered

hazardous waste.[2]

Waste Collection:

Collect unused material and contaminated items (e.g., gloves, absorbent pads) in a

designated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Disposal Procedure:

Dispose of the hazardous waste through a licensed and approved waste disposal facility.

[2][3][5][6]

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Do not dispose of down the drain or in the regular trash.[2]

Empty containers retain product residue and can be dangerous; they should be handled

as hazardous waste.[1][2]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2,6-Difluoroaniline.
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Physical and Chemical Properties
Property Value

Molecular Formula C₆H₅F₂N

Molecular Weight 129.11 g/mol [1][4][10]

Appearance Clear to slightly yellow or brown liquid[1][10]

Boiling Point 51-52 °C @ 15 mmHg[1]

Density 1.199 g/cm³ at 25 °C[1]

Flash Point 43 °C (109.4 °F)[1] - 51 °C (123.8 °F)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-6-difluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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